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Compound of Interest

Compound Name: Malathion beta-Monoacid-d5

Cat. No.: B15294239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for

Malathion beta-Monoacid-d5, its key technical data, and a representative experimental

protocol for its use as an internal standard in analytical methodologies. Malathion beta-
Monoacid-d5 is a deuterated analog of Malathion beta-Monoacid, a primary metabolite of the

widely used organophosphate insecticide, malathion. Its application is critical in quantitative

analytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), to

ensure accuracy and precision by correcting for matrix effects and variations in sample

processing.

Commercial Availability
Malathion beta-Monoacid-d5 is available from several specialized chemical suppliers that

provide reference standards and isotopically labeled compounds for research purposes. The

primary commercial suppliers identified are:

LGC Standards

Pharmaffiliates

ENCO

A2B Chem
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These suppliers offer the compound for research use only. It is important to note that for pricing

and availability, customers are typically required to register and log in to the respective

supplier's website.

Technical Data Summary
The following table summarizes the available quantitative and technical data for Malathion
beta-Monoacid-d5. It is important to note that while key identifiers are consistent across

suppliers, specific details such as purity and isotopic enrichment are often lot-specific and

should be confirmed by obtaining a Certificate of Analysis (CoA) from the supplier.
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Parameter Value Source(s)

Chemical Name Malathion beta-Monoacid-d5
LGC Standards,

Pharmaffiliates

Synonyms

2-

[(Dimethoxyphosphinothioyl)thi

o]butanedioic Acid 1-Ethyl

Ester-d5, Malathion β-

Monocarboxylic Acid-d5

Pharmaffiliates[1]

CAS Number 1346599-04-9

LGC Standards,

Pharmaffiliates, A2B Chem[1]

[2][3]

Unlabelled CAS No. 1642-51-9 LGC Standards[2]

Molecular Formula C₈H₁₀D₅O₆PS₂

LGC Standards,

Pharmaffiliates, A2B Chem[1]

[2][3]

Molecular Weight 307.34 g/mol Pharmaffiliates[1]

Product Format Neat LGC Standards[2]

Storage Conditions 2-8°C Refrigerator Pharmaffiliates[1]

Shipping Conditions Ambient Pharmaffiliates[1]

Purity

Not publicly available; typically

≥95% for such standards.

Confirmation with supplier's

CoA is required.

Inferred

Isotopic Enrichment

Not publicly available; typically

≥98% for deuterated

standards. Confirmation with

supplier's CoA is required.

Inferred

Application and Signaling Pathways
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Malathion is metabolized in organisms, including mammals and insects, through various

pathways. One of the primary detoxification routes involves the hydrolysis of the carboxyl ester

linkages by carboxylesterases, leading to the formation of malathion monocarboxylic acids

(alpha and beta isomers) and dicarboxylic acid. Malathion beta-Monoacid is one of these

principal, less toxic metabolites. The use of a deuterated internal standard like Malathion beta-
Monoacid-d5 is crucial for accurately quantifying the parent compound and its metabolites in

biological and environmental samples.

The general metabolic pathway is illustrated below:

Simplified Metabolic Pathway of Malathion

Malathion

Malaoxon (toxic)

Oxidation (e.g., CYP450)

Malathion α/β-Monoacids
(detoxification)

Hydrolysis (Carboxylesterases)

Malathion Dicarboxylic Acid
(detoxification)

Further Hydrolysis

Click to download full resolution via product page

Caption: Simplified metabolic pathway of Malathion.

Experimental Protocols
While a specific, detailed experimental protocol for the use of Malathion beta-Monoacid-d5 is

not readily available in public literature, a general methodology for its use as an internal

standard in LC-MS/MS analysis of biological or environmental samples can be constructed

based on established analytical practices for pesticide residue analysis.

Objective: To quantify the concentration of Malathion beta-Monoacid in a sample matrix (e.g.,

urine, water, soil extract) using Malathion beta-Monoacid-d5 as an internal standard.
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Materials:

Malathion beta-Monoacid-d5 (neat or as a certified reference solution)

Malathion beta-Monoacid analytical standard

LC-MS/MS grade solvents (e.g., acetonitrile, methanol, water)

Formic acid or ammonium acetate (for mobile phase modification)

Sample matrix

Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)

Autosampler vials

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of Malathion beta-Monoacid-d5 (e.g., 1 mg/mL) in a suitable

solvent like methanol.

Prepare a stock solution of the non-labeled Malathion beta-Monoacid analytical standard

at a similar concentration.

Preparation of Working Solutions:

From the stock solutions, prepare a series of calibration standards containing known

concentrations of the Malathion beta-Monoacid analytical standard.

Prepare a working internal standard solution of Malathion beta-Monoacid-d5 at a fixed

concentration (e.g., 100 ng/mL).

Sample Preparation:

To a known volume or weight of the sample, add a precise volume of the working internal

standard solution.
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Perform sample extraction and cleanup as required for the specific matrix. This may

involve liquid-liquid extraction, QuEChERS, or solid-phase extraction.

Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in

the initial mobile phase.

LC-MS/MS Analysis:

Inject the prepared calibration standards and samples into the LC-MS/MS system.

Liquid Chromatography (LC) Conditions (Representative):

Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate the analyte from matrix interferences.

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Mass Spectrometry (MS/MS) Conditions (Representative):

Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for carboxylic

acids.

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Monitor specific precursor-to-product ion transitions for both Malathion beta-Monoacid

and Malathion beta-Monoacid-d5. These transitions need to be optimized for the

specific instrument.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte for the
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calibration standards.

Determine the concentration of Malathion beta-Monoacid in the samples by calculating the

analyte/internal standard peak area ratio and interpolating from the calibration curve.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for a quantitative analysis using an internal

standard.
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General Workflow for Quantitative Analysis using an Internal Standard

Sample and Standard Preparation

Analysis

Data Processing

Sample Matrix
(e.g., Urine, Water)

Spike Sample with IS

Internal Standard Stock
(Malathion beta-Monoacid-d5)

Working IS Solution

Analyte Stock
(Malathion beta-Monoacid)

Calibration Standards

LC-MS/MS Analysis

Extraction & Cleanup
(e.g., SPE, LLE)

Construct Calibration Curve
(Area Ratio vs. Concentration)

Quantify Analyte in Sample

Final Concentration
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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